Cas no 877-96-3 (N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine)

N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine is a tertiary amine compound featuring both dimethylamino and piperazinyl functional groups. This structure imparts versatility in organic synthesis and pharmaceutical applications, particularly as an intermediate in the preparation of bioactive molecules. The piperazine moiety enhances binding affinity in drug design, while the dimethylamino group contributes to solubility and reactivity. The compound’s balanced lipophilicity and basicity make it suitable for modulating pharmacokinetic properties in medicinal chemistry. It is commonly employed in the development of CNS-targeting agents, receptor modulators, and other pharmacophores. High purity grades ensure reproducibility in research and industrial processes. Proper handling is advised due to its potential reactivity.
N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine structure
877-96-3 structure
Product Name:N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine
CAS No:877-96-3
MF:C9H21N3
MW:171.283141851425
MDL:MFCD00082601
CID:83170
PubChem ID:2736234
Update Time:2025-10-29

N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-[3-(DIMETHYLAMINO)PROPYL]PIPERAZINE
    • 1-(3-Dimethylaminopropyl)-piperazine
    • 1-(3-Dimethylaminopropyl)piperazine
    • N,N-dimethyl-3-piperazin-1-ylpropan-1-amine
    • N,N-Dimethyl-1-piperazinepropanamine (ACI)
    • Piperazine, 1-[3-(dimethylamino)propyl]- (7CI, 8CI)
    • 4-(3-(Dimethylamino)propyl)piperazine
    • Dimethyl(3-piperazin-1-ylpropyl)amine
    • N,N-Dimethyl-3-(piperazin-1-yl)propan-1-amine
    • dimethyl(3-piperazin-1-yl-propyl)-amine
    • BBL028166
    • A10353
    • SCHEMBL165923
    • EN300-869204
    • TS-00156
    • SY010690
    • 1-(N,N-dimethylaminopropyl)piperazine
    • DTXSID60371223
    • N,N-Dimethyl-3-piperazinopropylamine
    • STK802290
    • DB-018509
    • N,N-Dimethyl-1-piperazinepropanamine
    • 877-96-3
    • dimethyl[3-(piperazin-1-yl)propyl]amine
    • AKOS002671650
    • 3-Dimethylaminopropylpiperazine
    • (3-dimethylaminoprop-1-yl)piperazine
    • N,N-dimethyl-N-[3-(1-piperazinyl)propyl]amine
    • CS-0300321
    • 1-[3-(dimethylamino)-propyl]-piperazine
    • 1-[3-(Dimethylamino)propyl]piperazine, >=98.0% (GC)
    • YJRGRZJKGMBHIB-UHFFFAOYSA-N
    • MFCD00082601
    • N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine
    • MDL： MFCD00082601
    • Inchi： 1S/C9H21N3/c1-11(2)6-3-7-12-8-4-10-5-9-12/h10H,3-9H2,1-2H3
    • InChI Key： YJRGRZJKGMBHIB-UHFFFAOYSA-N
    • SMILES： N1CCN(CCCN(C)C)CC1

Computed Properties

  • Exact Mass: 171.17400
  • Monoisotopic Mass: 171.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.911
  • Boiling Point: 77 °C
  • Flash Point: 94°C
  • Refractive Index: n20/D 1.478
  • PSA: 18.51000
  • LogP: 0.11000
  • Sensitiveness: Air Sensitive
  • Solubility: Not determined

N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26
  • FLUKA BRAND F CODES：10-34
  • Hazardous Material Identification： Xi
  • HazardClass：8
  • Risk Phrases：R36/37/38

N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine Pricemore >>

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N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine Production Method

Production Method 1

1393715-35-9 1393715-35-9
877-96-3 877-96-3
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  24 h, 120 °C
Reference
Design and Synthesis of Piperazine-Based Task-Specific Ionic Liquids for Liquid-Liquid Extraction of CuII, NiII, and CoII from Water
Xu, Weiyuan; Wang, Liang; Huang, Jianying; Ren, Gerui; Xu, Dandan; et al, Australian Journal of Chemistry, 2015, 68(5), 825-829

Production Method 2

1179364-81-8 1179364-81-8
877-96-3 877-96-3
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  cooled; 5 h, reflux; cooled
1.2 Reagents: Triethylamine Solvents: Tetrahydrofuran ,  Water ;  30 min, rt
Reference
Design and synthesis of novel sulfonamide-containing bradykinin hB2 receptor antagonists. Synthesis and structure-relationships of α,α-tetrahydropyranylglycine
Fincham, Christopher I.; Bressan, Alessandro; D'Andrea, Piero; Ettorre, Alessandro; Giuliani, Sandro; et al, Bioorganic & Medicinal Chemistry, 2012, 20(6), 2091-2100

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N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine Suppliers

Amadis Chemical Company Limited
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(CAS:877-96-3)N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine
Order Number:A842372
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:56
Price ($):152.0/320.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:877-96-3)N,N-dimethyl-3-(piperazin-1-yl)propan-1-amine
A842372
Purity:99%/99%
Quantity:10g/25g
Price ($):152.0/320.0
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